1-[(4-sec-butylphenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine

• IUPAC Name: [4-(4-butan-2-ylphenyl)sulfonylpiperazin-1-yl]-(oxolan-2-yl)methanone
• InChI: InChI=1S/C19H28N2O4S/c1-3-15(2)16-6-8-17(9-7-16)26(23,24)21-12-10-20(11-13-21)19(22)18-5-4-14-25-18/h6-9,15,18H,3-5,10-14H2,1-2H3
• InChI Key: QLHCBMMYUIIXES-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3CCCO3
• Molecular Formula: C19H28N2O4S
• Molecular Weight: 380.5 g/mol

Description

The compound of interest, due to its structural complexity, is part of a class of substances that exhibit a wide range of biological activities. The piperazine core, often modified with sulfonyl and furanyl groups, plays a critical role in medicinal chemistry, contributing to the compound's potential as a therapeutic agent.

Synthesis Analysis

The synthesis of related piperazine derivatives involves nucleophilic substitution reactions, where piperazine is reacted with sulfonyl chlorides under controlled conditions. For example, 1-benzhydryl-4-phenylmethane sulfonyl piperazine was synthesized from 1-benzhydryl piperazine and phenylmethane sulfonyl chloride, characterized by NMR, MS, IR, and finally confirmed by X-ray crystallography (Kumar et al., 2007).

Molecular Structure Analysis

X-ray crystallography reveals detailed insights into the molecular structure of related compounds. For instance, 1-benzhydryl-4-phenylmethane sulfonyl piperazine crystallizes in the orthorhombic crystal class, with the piperazine ring adopting a chair conformation and the sulfonyl moiety in a distorted tetrahedral configuration (Kumar et al., 2007).

Chemical Reactions and Properties

The chemical reactivity of piperazine derivatives often involves the functional groups attached to the piperazine core. For example, the furan group can be replaced without loss of activity in certain biological assays, highlighting the modularity and versatility of the piperazine scaffold in chemical synthesis and drug design (Martyn et al., 2010).